Cas no 83346-76-3 (2,6-Pyridinedicarboxylicacid, 2,6-bis(4-hydroxyphenyl) ester)

• Product Name: 2,6-Pyridinedicarboxylicacid, 2,6-bis(4-hydroxyphenyl) ester
• CAS No: 83346-76-3
• MF: C₁₉H₁₃NO₆
• MW: 351.309625387192
• CID: 727442
• PubChem ID: 3019184
• Update Time: 2025-04-19

2,6-Pyridinedicarboxylicacid, 2,6-bis(4-hydroxyphenyl) ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylicacid, 2,6-bis(4-hydroxyphenyl) ester
• bis(4-hydroxyphenyl) pyridine-2,6-dicarboxylate
• EINECS 280-377-8
• DTXSID401003334
• NS00059846
• 83346-76-3

• Inchi： 1S/C19H13NO6/c21-12-4-8-14(9-5-12)25-18(23)16-2-1-3-17(20-16)19(24)26-15-10-6-13(22)7-11-15/h1-11,21-22H
• InChI Key： QHPPTJOBIHERDA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C(=O)OC2C=CC(=CC=2)O)N=1)=O)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 351.074
• Monoisotopic Mass: 351.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.426
• Boiling Point: 630.7°C at 760 mmHg
• Flash Point: 335.2°C
• Refractive Index: 1.664